Cas no 2580248-71-9 (methyl 8-bromoquinoline-7-carboxylate hydrochloride)

• Product Name: methyl 8-bromoquinoline-7-carboxylate hydrochloride
• CAS No: 2580248-71-9
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• MDL: MFCD33020592
• CID: 5416602
• PubChem ID: 155858907
• Update Time: 2025-06-28

methyl 8-bromoquinoline-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 8-bromoquinoline-7-carboxylate;hydrochloride
• methyl 8-bromoquinoline-7-carboxylate hydrochloride
• 2580248-71-9
• EN300-27701138
• Z4870202645
• 7-Quinolinecarboxylic acid, 8-bromo-, methyl ester, hydrochloride (1:1)

• MDL： MFCD33020592
• Inchi： 1S/C11H8BrNO2.ClH/c1-15-11(14)8-5-4-7-3-2-6-13-10(7)9(8)12;/h2-6H,1H3;1H
• InChI Key： FCWWMOVXZFAQGI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(OC)=O)C=2Br)C=CC=1.[H]Cl

Computed Properties

• Exact Mass: 300.95052g/mol
• Monoisotopic Mass: 300.95052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 8-bromoquinoline-7-carboxylate hydrochloride

Recent Advances in the Research of Methyl 8-Bromoquinoline-7-Carboxylate Hydrochloride (CAS: 2580248-71-9)

Methyl 8-bromoquinoline-7-carboxylate hydrochloride (CAS: 2580248-71-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents, including kinase inhibitors, antimicrobial agents, and anticancer drugs. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of methyl 8-bromoquinoline-7-carboxylate hydrochloride as a precursor for the synthesis of quinoline-based kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to yield potent inhibitors targeting specific kinases involved in cancer progression. The study also highlighted the compound's favorable physicochemical properties, such as its solubility and stability, which make it an attractive candidate for further drug development.

In another study, researchers investigated the antimicrobial properties of derivatives synthesized from methyl 8-bromoquinoline-7-carboxylate hydrochloride. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the potential of this compound as a scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.

Additionally, a team of researchers from a leading pharmaceutical company reported on the optimization of the synthetic route for methyl 8-bromoquinoline-7-carboxylate hydrochloride. Their work, detailed in Organic Process Research & Development, focused on improving the yield and scalability of the synthesis while minimizing the use of hazardous reagents. The optimized process not only enhanced the efficiency of production but also reduced the environmental impact, aligning with the principles of green chemistry.

Beyond its applications in drug discovery, methyl 8-bromoquinoline-7-carboxylate hydrochloride has also been explored in the field of chemical biology. A recent study utilized this compound as a probe to investigate protein-ligand interactions, providing valuable insights into the binding mechanisms of quinoline-based molecules. This research, published in ACS Chemical Biology, opens new avenues for the design of targeted therapies and diagnostic tools.

In conclusion, methyl 8-bromoquinoline-7-carboxylate hydrochloride (CAS: 2580248-71-9) continues to be a compound of significant interest in the fields of medicinal chemistry and chemical biology. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable asset for researchers aiming to develop new therapeutic agents. Future studies are expected to further explore its applications, particularly in the context of personalized medicine and targeted drug delivery systems.